Cas no 1225514-12-4 (4-(1-Phenyl-1H-pyrazol-4-yl)piperidine)

• Product Name: 4-(1-Phenyl-1H-pyrazol-4-yl)piperidine
• CAS No: 1225514-12-4
• MF: C₁₄H₁₇N₃
• MW: 227.304882764816
• CID: 5231317
• Update Time: 2025-06-14

4-(1-Phenyl-1H-pyrazol-4-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(1-Phenyl-1H-pyrazol-4-yl)piperidine
• 4-(1-Phenyl-1H-pyrazol-4-yl)-piperidine

• Inchi： 1S/C14H17N3/c1-2-4-14(5-3-1)17-11-13(10-16-17)12-6-8-15-9-7-12/h1-5,10-12,15H,6-9H2
• InChI Key： NXSCNTAYEMSQOA-UHFFFAOYSA-N
• SMILES： N1CCC(C2C=NN(C3C=CC=CC=3)C=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 232
• XLogP3: 2
• Topological Polar Surface Area: 29.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 4-(1-Phenyl-1H-pyrazol-4-yl)piperidine

Recent Advances in the Study of 4-(1-Phenyl-1H-pyrazol-4-yl)piperidine (CAS: 1225514-12-4)

4-(1-Phenyl-1H-pyrazol-4-yl)piperidine (CAS: 1225514-12-4) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its unique piperidine-pyrazole scaffold, has been investigated for its role in modulating various biological targets, including neurotransmitter receptors and enzymes involved in disease pathways. Recent studies have explored its pharmacological properties, synthetic routes, and potential as a lead compound in drug discovery.

A study published in the Journal of Medicinal Chemistry (2023) highlighted the compound's affinity for serotonin receptors, particularly the 5-HT_2A subtype, which is implicated in neurological disorders such as schizophrenia and depression. The research demonstrated that 4-(1-Phenyl-1H-pyrazol-4-yl)piperidine exhibits selective binding to 5-HT_2A receptors, with a Ki value in the nanomolar range. This finding suggests its potential as a scaffold for developing novel antipsychotic or antidepressant agents. The study also provided insights into the structure-activity relationship (SAR) of the compound, emphasizing the importance of the phenyl and pyrazole moieties for receptor binding.

In addition to its neurological applications, recent research has explored the compound's utility in oncology. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 4-(1-Phenyl-1H-pyrazol-4-yl)piperidine exhibit inhibitory activity against certain kinases involved in cancer cell proliferation. Specifically, these derivatives showed promising results in vitro against breast cancer cell lines, with IC₅₀ values comparable to existing kinase inhibitors. The study proposed that further optimization of the compound's structure could enhance its selectivity and efficacy, paving the way for preclinical development.

The synthetic accessibility of 4-(1-Phenyl-1H-pyrazol-4-yl)piperidine has also been a focus of recent investigations. A 2023 paper in Tetrahedron Letters detailed a novel, high-yield synthesis route for this compound, utilizing a palladium-catalyzed cross-coupling reaction. This method offers advantages over traditional approaches, including shorter reaction times and higher purity of the final product. Such advancements in synthesis are critical for scaling up production and facilitating further pharmacological studies.

Despite these promising findings, challenges remain in the development of 4-(1-Phenyl-1H-pyrazol-4-yl)piperidine-based therapeutics. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through rigorous preclinical testing. Future research directions may include the design of prodrugs or formulation strategies to improve the compound's pharmacokinetic profile. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to translate these discoveries into clinically viable treatments.

In conclusion, 4-(1-Phenyl-1H-pyrazol-4-yl)piperidine (CAS: 1225514-12-4) represents a versatile scaffold with significant potential in drug discovery. Its applications span neurological and oncological disorders, supported by recent studies highlighting its receptor binding properties and kinase inhibitory activity. Continued research into its SAR, synthetic optimization, and preclinical evaluation will be crucial for realizing its therapeutic promise. This compound exemplifies the intersection of chemical innovation and biological relevance, underscoring its importance in contemporary pharmaceutical research.